molecular formula C10H12INO2 B106270 N-(4-ethoxyphenyl)-2-iodoacetamide CAS No. 17641-13-3

N-(4-ethoxyphenyl)-2-iodoacetamide

Cat. No. B106270
CAS RN: 17641-13-3
M. Wt: 305.11 g/mol
InChI Key: XHCZKIUZVWRBGR-UHFFFAOYSA-N
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Description

Phenacetin (N-(4-ethoxyphenyl)acetamide) is a pain-relieving and fever-reducing drug, which was widely used following its introduction in 1887 . It was withdrawn from medicinal use as dangerous from the 1970s .


Synthesis Analysis

Phenacetin may be synthesized as an example of the Williamson ether synthesis: ethyl iodide, paracetamol, and anhydrous potassium carbonate are heated in 2-butanone to give the crude product, which is recrystallized from water .


Molecular Structure Analysis

The molecular formula of Phenacetin is C10H13NO2 . The 3D structure may be viewed using Java or Javascript .


Chemical Reactions Analysis

Phenacetin’s ether is usually cleaved to leave paracetamol (acetaminophen), which is the clinically relevant analgesic . A minority of the time the acetyl group is removed from the amine, producing carcinogenic p-phenetidine .


Physical And Chemical Properties Analysis

Phenacetin has a density of 1.24 g/cm3, a melting point of 134 to 137.5 °C, and is soluble in water at 0.766 g/L (25 °C) .

Safety And Hazards

Phenacetin was withdrawn from medicinal use as dangerous from the 1970s . It was associated with certain health risks, including nephropathy .

Future Directions

While Phenacetin itself is no longer used due to safety concerns, its derivatives and related compounds continue to be of interest in the development of new drugs and treatments .

properties

IUPAC Name

N-(4-ethoxyphenyl)-2-iodoacetamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H12INO2/c1-2-14-9-5-3-8(4-6-9)12-10(13)7-11/h3-6H,2,7H2,1H3,(H,12,13)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XHCZKIUZVWRBGR-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=C(C=C1)NC(=O)CI
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H12INO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20170133
Record name p-Acetophenetidide, 2-iodo-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20170133
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

305.11 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(4-ethoxyphenyl)-2-iodoacetamide

CAS RN

17641-13-3
Record name p-Acetophenetidide, 2-iodo-
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0017641133
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name p-Acetophenetidide, 2-iodo-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20170133
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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